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Compound of Interest |

Compound Name: Methylaminoacetonitrile sulfate
CAS No.: 33986-15-1
Cat. No.: B1418051
Get Quote
. J

This guide provides a comprehensive technical overview of the methodologies for the complete
structural elucidation of methylaminoacetonitrile sulfate. Tailored for researchers, scientists,
and professionals in drug development, this document moves beyond procedural lists to offer a
deep dive into the causality behind experimental choices, ensuring a robust and validated
approach to structural analysis.

Introduction: The Significance of Structural Clarity

Methylaminoacetonitrile sulfate is a small organic molecule of interest in various chemical
and pharmaceutical research domains. Its precise atomic arrangement, including bond lengths,
angles, and intermolecular interactions, is fundamental to understanding its chemical reactivity,
physical properties, and potential biological activity. A thorough structural analysis is, therefore,
a critical step in its characterization, providing the foundational data for further development
and application. This guide outlines a multi-technique approach to unravel the structural
intricacies of this compound.

Foundational Physicochemical Characterization
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Prior to advanced structural analysis, a baseline understanding of the compound's physical and
chemical properties is essential. These properties not only confirm the identity and purity of the
substance but also inform the selection of appropriate analytical techniques.

Property Value Source(s)
Molecular Formula C3HsN204S [1]
Molecular Weight 168.17 g/mol [1]

White to orange to green
Appearance [1]
powder to crystal

Melting Point 159.0 to 163.0 °C [1]

CAS Number 33986-15-1 [1]

Definitive Structure Determination: Single-Crystal X-
ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the three-
dimensional atomic arrangement of a crystalline solid.[2] This technique provides precise
information on bond lengths, bond angles, and the packing of molecules within the crystal
lattice.

The Rationale Behind Crystallography

For a molecule like methylaminoacetonitrile sulfate, which exists as a salt, crystallography is
invaluable. It will not only reveal the covalent structure of the methylaminoacetonitrile cation but
also the geometry of the sulfate anion and, crucially, the intricate network of hydrogen bonds
and other non-covalent interactions that dictate the crystal's architecture.

Experimental Workflow: A Self-Validating Protocol

The process from a powdered sample to a refined crystal structure is a meticulous one, with
each step designed to ensure the quality and reliability of the final model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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